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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843

Technical Support Center: Aviglycine
Application

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals working with
aviglycine. Our aim is to help you minimize phytotoxicity and achieve optimal results in your
experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of aviglycine?

Al: Aviglycine is a competitive inhibitor of the enzyme 1-aminocyclopropane-1-carboxylic acid
(ACC) synthase.[1] This enzyme is crucial for the conversion of S-adenosylmethionine (SAM)
to ACC, which is the direct precursor to ethylene in plants.[1] By inhibiting ACC synthase,
aviglycine effectively suppresses ethylene biosynthesis.

Q2: What are the intended effects of aviglycine in plant research?

A2: Aviglycine is primarily used to delay ripening, reduce pre-harvest fruit drop, and maintain
firmness in climacteric fruits.[2] It can also be used to study the role of ethylene in various plant
physiological processes, including senescence, abscission, and response to stress.

Q3: What are the visual symptoms of aviglycine phytotoxicity?
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A3: Symptoms of phytotoxicity from high concentrations of aviglycine can be similar to general

herbicide injury and may include:

Leaf distortion: Cupping, curling, or twisting of leaves.[3]
Stunted growth: Reduced overall plant vigor and growth rate.[3]
Chlorosis: Yellowing of leaves.[3]

Reduced fruit size: High concentrations have been shown to negatively impact fruit
development.

Delayed coloration: A noticeable delay in the development of fruit color, particularly in red
varieties.[4]

Q4: What factors can increase the risk of aviglycine phytotoxicity?

A4: Several factors can increase a plant's susceptibility to phytotoxicity:

High Concentrations: Exceeding recommended concentration ranges is a primary cause of
phytotoxicity.

Environmental Stress: Plants under stress from drought, extreme temperatures, or nutrient
deficiencies are more vulnerable to chemical injury.[5][6]

Application Conditions: Spraying in hot, sunny conditions (above 85-90°F) can increase the
risk of leaf burn.[6] High humidity can prolong leaf wetness and increase absorption,
potentially leading to injury.[6]

Plant Developmental Stage: Young, tender growth is often more sensitive to chemical
applications.[5]

Troubleshooting Guide

Issue 1: Leaf curling and distortion observed after aviglycine application.

Possible Cause: The aviglycine concentration used was too high for the specific plant
species or cultivar.
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e Troubleshooting Steps:

o

Confirm Concentration: Double-check your calculations and the concentration of your
stock solution.

Reduce Concentration: In subsequent experiments, perform a dose-response study to
determine the optimal, non-phytotoxic concentration for your specific application.

Rinse Foliage: If the application was recent (within a few hours), gently rinsing the foliage
with water may help remove unabsorbed aviglycine.[7]

Support Plant Recovery: Provide optimal growing conditions (water, nutrients) to help the
plant recover and outgrow the damage.[6]

Issue 2: Fruit size is smaller than expected, or fruit color development is delayed.

» Possible Cause: The aviglycine concentration or application timing is interfering with normal

fruit development. High concentrations of AVG have been shown to reduce fruit skin

pigmentation.[4]

e Troubleshooting Steps:

Review Application Timing: The timing of aviglycine application is critical. Applications too
early in fruit development may have a more pronounced effect on size. The negative
effects of AVG on fruit coloration are more related to the timing of application than the rate.

[4]

Adjust Concentration: Lower the concentration in future applications. Refer to the data
tables below for concentration ranges used in published studies.

Consider Crop Load: A light crop load may exacerbate the effects of a given aviglycine

concentration.[4]

Issue 3: Inconsistent results or suspected phytotoxicity when tank-mixing aviglycine with other

compounds.
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» Possible Cause: Incompatibility with tank-mix partners or the use of inappropriate adjuvants.
The addition of certain spreaders, stickers, or wetting agents can sometimes contribute to
phytotoxicity.[5]

o Troubleshooting Steps:

o Jar Test: Before mixing a new combination in your sprayer, perform a jar test to check for
physical compatibility (e.g., precipitation, separation).

o Test on a Small Batch: Apply any new tank mix to a small number of plants and observe
for 7-10 days for any signs of phytotoxicity before treating the entire batch.[5]

o Adjuvant Selection: Use adjuvants specifically labeled as safe for your target crop. Non-
ionic surfactants are generally considered safer than oil-based adjuvants, which can
increase penetration and the risk of injury under certain conditions.

o Consult Literature: Review scientific literature for studies that have used similar tank-mix
combinations.

Data Presentation

Table 1: Effects of Various Aviglycine (AVG) Concentrations on Fruit Quality Parameters
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AVG
. . Application
Crop Cultivar Concentration Key Effects

Timing
(mglL)

130 mg/L was
more effective at
minimizing fruit
drop than 65

3 weeks before mg/L and not

Apple '‘Gala' 65, 130, 260 anticipated significantly

harvest different from
260 mg/L. AVG
decreased fruit
skin

pigmentation.[4]

Increased fruit
firmness (rupture
) force) with
Plum 'President’ 100, 200 - ) )
increasing AVG

concentrations.

[2]

500 mg/L

) significantly
Triple
. . o reduced natural
Pineapple Tainon 18' 250, 375, 500 applications at ]
) flowering
20-day intervals
compared to

control.[8]

Experimental Protocols

Protocol 1: General Protocol for Foliar Application of Aviglycine
» Solution Preparation:

o Prepare a stock solution of aviglycine in the desired solvent (typically water). Ensure
complete dissolution.
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o Dilute the stock solution to the final desired experimental concentrations.

o If using an adjuvant, add it to the final solution according to the manufacturer's
recommendations. A non-ionic surfactant is often used to ensure even leaf coverage.

o Application:

o Apply the solution as a fine mist to the plant foliage until runoff to ensure thorough
coverage.

o Spray during cooler parts of the day, such as early morning or late evening, to minimize
rapid evaporation and reduce the risk of leaf burn.[9] Avoid application in windy conditions
to prevent drift.[9][10]

o Include a control group sprayed only with water and the adjuvant (if used).
o Post-Application Monitoring:

o Observe plants daily for the first week and then periodically for signs of phytotoxicity (e.g.,
leaf curling, chlorosis, stunting).

o Record observations and quantify any damage if possible (e.g., percentage of affected
leaves, severity score).

Protocol 2: Assessing Aviglycine Phytotoxicity
e Visual Assessment:

o Establish a rating scale for phytotoxicity symptoms (e.g., 0 = no injury, 1 = slight leaf
cupping, 2 = moderate curling and chlorosis, 3 = severe distortion and stunting).

o Score each plant at set time points after application (e.g., 3, 7, and 14 days).
e Physiological Measurements:

o Chlorophyll Content: Measure chlorophyll content using a handheld chlorophyll meter or
by solvent extraction and spectrophotometry. A significant reduction in chlorophyll content
in treated plants compared to controls can indicate phytotoxicity.
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o Photosynthetic Efficiency: Use a chlorophyll fluorometer to measure the maximum
quantum yield of photosystem Il (Fv/Fm). A decrease in this value is an early indicator of
plant stress.[11]
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Caption: Aviglycine inhibits the ethylene biosynthesis pathway.
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No

Action: Reduce concentration

Yes

in future experiments.

Were environmental conditions
stressful (e.g., high heat, drought)?

Action: Apply during cooler temperatures
and ensure adequate plant hydration.

Was Aviglycine tank-mixed
with other chemicals?

Action: Perform compatibility jar test
and test on a small plant batch first.

Action: Provide optimal growing conditions
to support plant recovery.
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Caption: Troubleshooting workflow for aviglycine phytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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